Cas no 1807104-69-3 (Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate)

• Product Name: Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate
• CAS No: 1807104-69-3
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4803800
• Update Time: 2025-06-08

Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate

• Inchi： 1S/C10H10F2N2O5/c1-18-7(15)4-5-3-6(9(11)12)13-10(14(16)17)8(5)19-2/h3,9H,4H2,1-2H3
• InChI Key： ZIHVDRIJAGNTGM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C([N+](=O)[O-])N=1)OC)CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• XLogP3: 1.4
• Topological Polar Surface Area: 94.2

Additional information on Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate

Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate (CAS No. 1807104-69-3): A Comprehensive Overview

Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate (CAS No. 1807104-69-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, plays a crucial role in the development of novel therapeutic agents and agrochemicals. Its molecular structure, incorporating a difluoromethyl group and a nitropyridine core, endows it with distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The difluoromethyl group is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of drug candidates. This feature has been extensively studied in the context of drug design, where it is often employed to improve the pharmacokinetic profiles of small molecule inhibitors. In recent years, there has been a surge in research focused on leveraging fluorinated compounds to develop more effective and targeted treatments for various diseases.

The nitropyridine moiety in Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate contributes to its reactivity and versatility in synthetic pathways. Nitropyridines are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. The presence of both a methoxy group and an acetate moiety further enhances its functional diversity, making it a promising candidate for further derivatization and application in medicinal chemistry.

In the realm of pharmaceutical research, Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate has been explored as a key intermediate in the synthesis of bioactive molecules. Its structural framework provides a scaffold for the development of novel compounds with enhanced efficacy and reduced side effects. For instance, researchers have investigated its potential use in creating kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The combination of the difluoromethyl group and the nitropyridine core allows for fine-tuning of electronic properties, which is essential for achieving high binding affinity to biological targets.

Recent advancements in computational chemistry have further highlighted the importance of Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate in drug discovery. Molecular modeling studies have demonstrated that this compound can be effectively incorporated into libraries of diverse scaffolds, facilitating high-throughput screening processes. Such methodologies have accelerated the identification of lead compounds with promising therapeutic potential. The ability to predictably modify its structure has opened new avenues for designing molecules that interact selectively with disease-causing proteins.

The agrochemical industry has also shown interest in Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate due to its potential as a precursor for developing advanced pesticides and herbicides. The unique chemical properties of this compound contribute to its effectiveness in protecting crops from pests while maintaining environmental safety. Researchers are exploring its derivatives as alternatives to conventional agrochemicals, which often face regulatory constraints due to their environmental impact.

In conclusion, Methyl 6-(difluoromethyl)-3-methoxy-2-nitropyridine-4-acetate (CAS No. 1807104-69-3) represents a significant advancement in synthetic chemistry and pharmaceutical development. Its structural attributes make it an invaluable building block for creating innovative therapeutic agents and agrochemicals. As research continues to uncover new applications for this compound, its importance in addressing global health and agricultural challenges is likely to grow.